Cas no 2228458-83-9 (2,2-difluoro-2-(4-fluoro-3-methoxyphenyl)ethan-1-ol)

• Product Name: 2,2-difluoro-2-(4-fluoro-3-methoxyphenyl)ethan-1-ol
• CAS No: 2228458-83-9
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• CID: 6615644
• PubChem ID: 165662429
• Update Time: 2025-06-29

2,2-difluoro-2-(4-fluoro-3-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(4-fluoro-3-methoxyphenyl)ethan-1-ol
• 2228458-83-9
• EN300-1942850

• Inchi： 1S/C9H9F3O2/c1-14-8-4-6(2-3-7(8)10)9(11,12)5-13/h2-4,13H,5H2,1H3
• InChI Key： RFRTZDRKWYELGR-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC(=C(C=1)OC)F)F

Computed Properties

• Exact Mass: 206.05546401g/mol
• Monoisotopic Mass: 206.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 2,2-difluoro-2-(4-fluoro-3-methoxyphenyl)ethan-1-ol

2,2-Difluoro-2-(4-fluoro-3-methoxyphenyl)ethan-1-ol

The compound 2,2-difluoro-2-(4-fluoro-3-methoxyphenyl)ethan-1-ol, with the CAS number NO2228458-83-9, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a fluorinated ethanediol backbone and a substituted phenolic group. The presence of multiple fluorine atoms and a methoxy group introduces intriguing electronic and steric properties, making it a valuable component in various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in drug design, particularly in the development of novel therapeutic agents targeting specific biological pathways. The fluorine atoms in the molecule contribute to its lipophilicity, enhancing its ability to cross cellular membranes, while the methoxy group provides additional sites for functionalization and bioisosteric replacement. These features make it an attractive candidate for use in drug delivery systems and as a precursor for more complex molecular architectures.

In terms of synthesis, researchers have employed various methodologies to construct this compound efficiently. One prominent approach involves the nucleophilic substitution of a suitable aryl halide with a dihydroxyfluorinated intermediate, followed by deprotection steps to yield the final product. The choice of solvent, reaction conditions, and catalysts plays a critical role in optimizing the yield and purity of the compound.

The application of this compound extends beyond pharmaceuticals; it has also found utility in polymer chemistry as a building block for creating advanced materials with tailored properties. For instance, its ability to form stable covalent bonds under mild conditions makes it ideal for synthesizing high-performance polymers used in electronics and optoelectronics.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent investigations have revealed that under aerobic conditions, the compound undergoes oxidative cleavage at the carbon-carbon bond adjacent to the hydroxyl group, leading to the formation of smaller, more biodegradable fragments.

In conclusion, 2,2-difluoro-2-(4-fluoro-3-methoxyphenyl)ethan-1-ol represents a versatile building block with immense potential across multiple disciplines. Its unique combination of structural features and reactivity continues to drive innovative research efforts aimed at unlocking its full potential in both academic and industrial settings.